Cas no 4502-04-9 (Ethanol-1-14C (9CI))

Ethanol-1-14C (9CI) structure
Ethanol-1-14C (9CI) structure
Product name:Ethanol-1-14C (9CI)
CAS No:4502-04-9
MF:C2H6O
MW:48.0609822273254
CID:325521
PubChem ID:154994

Ethanol-1-14C (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanol-1-14C (9CI)
    • ETHANOL, [1-14C]
    • (1-14C)-arachidonic acid
    • [1-(14)C]arachidonic acid
    • [1-14C]Aethanol
    • [1-14C]ethanol
    • [14C]chloroacetyl chloride
    • < 1-14C> -arachidonic acid
    • < 1-14C> -Chloracetylchlorid
    • < 1-14C> Chloroacetyl chloride
    • < 1-14C> ethanol
    • < C-1,14C> ethanol
    • 1-(14)C-ara
    • 2-chloro-[1-14C]acetamide
    • 2-chloro-[1-14C]acetyl chloride
    • Arachidonic acid-carboxy-14C
    • Chloracetamid-1-14C
    • chloro-[1-14C]acetyl chloride
    • ethanol-1-14C
    • Ethanol,[1-14c]
    • Ethanol-14C
    • (14C)-Ethanol
    • 4502-04-9
    • 67727-66-6
    • DTXSID40218006
    • Inchi: InChI=1S/C2H6O/c1-2-3/h3H,2H2,1H3/i2+2
    • InChI Key: LFQSCWFLJHTTHZ-HQMMCQRPSA-N
    • SMILES: C[14CH2]O

Computed Properties

  • Exact Mass: 48.04510680g/mol
  • Monoisotopic Mass: 48.04510680g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 2.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: -0.1

Ethanol-1-14C (9CI) Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:3
  • Hazard Category Code: 11
  • Safety Instruction: 7-16
  • Hazardous Material Identification: F
  • Risk Phrases:11

Ethanol-1-14C (9CI) Related Literature

  • 1. Metal-assisted reactions: part 19. Burst kinetics in heterogeneous catalytic transfer hydrogenolysis
    Robert A. W. Johnstone,Peter J. Price J. Chem. Soc. Perkin Trans. 1 1987 1069
  • 2. Novel indole-ring formation by thermolysis of 2-(N-acylamino)-benzylphosphonium salts. Effective synthesis of 2-trifluoromethylindoles
    Kazuyuki Miyashita,Katsunori Kondoh,Katsutoshi Tsuchiya,Hideto Miyabe,Takeshi Imanishi J. Chem. Soc. Perkin Trans. 1 1996 1261

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